6-(Tert-butyl)-2-[(2-chlorobenzyl)sulfanyl]-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
6-(Tert-butyl)-2-[(2-chlorobenzyl)sulfanyl]-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
309278-44-2
VCID:
VC0433435
InChI:
InChI=1S/C27H27ClN2S/c1-27(2,3)20-13-14-24-21(15-20)25(18-9-5-4-6-10-18)22(16-29)26(30-24)31-17-19-11-7-8-12-23(19)28/h4-12,20H,13-15,17H2,1-3H3
SMILES:
CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC3=CC=CC=C3Cl)C#N)C4=CC=CC=C4
Molecular Formula:
C27H27ClN2S
Molecular Weight:
447g/mol
6-(Tert-butyl)-2-[(2-chlorobenzyl)sulfanyl]-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile
CAS No.: 309278-44-2
Main Products
VCID: VC0433435
Molecular Formula: C27H27ClN2S
Molecular Weight: 447g/mol
![6-(Tert-butyl)-2-[(2-chlorobenzyl)sulfanyl]-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile - 309278-44-2](/images/no_structure.jpg)
| CAS No. | 309278-44-2 |
|---|---|
| Product Name | 6-(Tert-butyl)-2-[(2-chlorobenzyl)sulfanyl]-4-phenyl-5,6,7,8-tetrahydro-3-quinolinecarbonitrile |
| Molecular Formula | C27H27ClN2S |
| Molecular Weight | 447g/mol |
| IUPAC Name | 6-tert-butyl-2-[(2-chlorophenyl)methylsulfanyl]-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
| Standard InChI | InChI=1S/C27H27ClN2S/c1-27(2,3)20-13-14-24-21(15-20)25(18-9-5-4-6-10-18)22(16-29)26(30-24)31-17-19-11-7-8-12-23(19)28/h4-12,20H,13-15,17H2,1-3H3 |
| Standard InChIKey | MHNQMMPRWOGUCP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC3=CC=CC=C3Cl)C#N)C4=CC=CC=C4 |
| Canonical SMILES | CC(C)(C)C1CCC2=C(C1)C(=C(C(=N2)SCC3=CC=CC=C3Cl)C#N)C4=CC=CC=C4 |
| PubChem Compound | 3125654 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume